molecular formula C19H14Cl5NO4 B577134 Carbobenzoxyproline pentachlorophenyl ester CAS No. 13673-56-8

Carbobenzoxyproline pentachlorophenyl ester

Cat. No. B577134
CAS RN: 13673-56-8
M. Wt: 497.574
InChI Key: RFSUKZRGDWYDSW-NSHDSACASA-N
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Description

Carbobenzoxyproline pentachlorophenyl ester, also known as Carbobenzoxyproline pentachlorophenyl ester, is a useful research compound. Its molecular formula is C19H14Cl5NO4 and its molecular weight is 497.574. The purity is usually 95%.
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properties

CAS RN

13673-56-8

Product Name

Carbobenzoxyproline pentachlorophenyl ester

Molecular Formula

C19H14Cl5NO4

Molecular Weight

497.574

IUPAC Name

1-O-benzyl 2-O-(2,3,4,5,6-pentachlorophenyl) (2S)-pyrrolidine-1,2-dicarboxylate

InChI

InChI=1S/C19H14Cl5NO4/c20-12-13(21)15(23)17(16(24)14(12)22)29-18(26)11-7-4-8-25(11)19(27)28-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2/t11-/m0/s1

InChI Key

RFSUKZRGDWYDSW-NSHDSACASA-N

SMILES

C1CC(N(C1)C(=O)OCC2=CC=CC=C2)C(=O)OC3=C(C(=C(C(=C3Cl)Cl)Cl)Cl)Cl

synonyms

(2S)-1,2-Pyrrolidinedicarboxylic acid 2-(pentachlorophenyl)1-benzyl ester

Origin of Product

United States

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